6-bromo-1,1-difluoro-2,3-dihydro-1H-indene
Overview
Description
Indene derivatives, such as the one you mentioned, are typically aromatic hydrocarbons. They are often used in organic synthesis and can be involved in the production of various polymers, resins, and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of indene derivatives generally consists of a five-membered ring fused with a benzene ring . The specific positions of the bromo and difluoro substituents on “6-bromo-1,1-difluoro-2,3-dihydro-1H-indene” would significantly influence its chemical properties and reactivity.Chemical Reactions Analysis
Indene derivatives can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and others . The specific chemical reactions that “6-bromo-1,1-difluoro-2,3-dihydro-1H-indene” can undergo would depend on the specific positions and electronic effects of the bromo and difluoro substituents.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1,1-difluoro-2,3-dihydro-1H-indene involves the bromination of 1,1-difluoro-2,3-dihydro-1H-indene using N-bromosuccinimide (NBS) as the brominating agent.", "Starting Materials": [ "1,1-difluoro-2,3-dihydro-1H-indene", "N-bromosuccinimide (NBS)", "Solvent (e.g. chloroform, dichloromethane)" ], "Reaction": [ "Dissolve 1,1-difluoro-2,3-dihydro-1H-indene in a suitable solvent (e.g. chloroform, dichloromethane).", "Add N-bromosuccinimide (NBS) to the solution.", "Stir the reaction mixture at room temperature for a suitable period of time (e.g. 1-2 hours).", "Quench the reaction by adding a suitable quenching agent (e.g. sodium bisulfite solution).", "Extract the product using a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product, 6-bromo-1,1-difluoro-2,3-dihydro-1H-indene." ] } | |
CAS RN |
1782509-24-3 |
Product Name |
6-bromo-1,1-difluoro-2,3-dihydro-1H-indene |
Molecular Formula |
C9H7BrF2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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